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Compound of Interest

Compound Name: 3-lodo-1,5-naphthyridine

Cat. No.: B594312

For Immediate Reference: 3-lodo-1,5-naphthyridine is classified as acutely toxic if swallowed
and must be handled as hazardous waste. Under no circumstances should this chemical be
disposed of down the drain or in regular trash. All disposal procedures must adhere to local,
state, and federal regulations. Consultation with your institution's Environmental Health and
Safety (EHS) department for specific guidance is mandatory.

This guide provides essential safety and logistical information for the proper disposal of 3-lodo-
1,5-naphthyridine, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedural steps is critical for mitigating risks to personnel and the
environment.

Hazard Identification and Safety Profile

3-lodo-1,5-naphthyridine is a solid organic compound containing a halogen (iodine). While a
detailed toxicological profile is not widely available, its classification as "Acute Toxicity 4 Oral"
necessitates careful handling and disposal as a hazardous chemical.

Quantitative Data Summary
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Property Value

CAS Number 1228666-28-1

Molecular Formula CsHsIN2

GHS Pictogram GHSO07 (Exclamation Mark)
Hazard Class Acute Toxicity 4 Oral

Personal Protective Equipment (PPE)

Before handling 3-lodo-1,5-naphthyridine for disposal, all personnel must wear the
appropriate personal protective equipment:

» Eye Protection: Chemical safety goggles.
+ Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A standard laboratory coat.

Disposal Workflow

The proper disposal of 3-lodo-1,5-naphthyridine is a structured process designed to ensure
safety and regulatory compliance. This workflow begins with waste segregation and culminates
in collection by a certified hazardous waste handler.

Solid Halogenated Waste
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Caption: Disposal workflow for 3-lodo-1,5-naphthyridine.

Experimental Protocol: Step-by-Step Disposal
Procedure
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The following protocol outlines the recommended steps for the safe disposal of 3-lodo-1,5-
naphthyridine in a laboratory setting.

1. Waste Segregation:

e |tis crucial to segregate halogenated organic waste from non-halogenated waste streams to
ensure proper disposal and to prevent potentially dangerous chemical reactions.[1][2][3]

« 3-lodo-1,5-naphthyridine waste should be collected in a container specifically designated
for solid halogenated organic compounds.

2. Designated Waste Container:

o Use arobust, leak-proof container with a secure screw-top lid that is compatible with the
chemical.

e The container must be in good condition and clearly marked for hazardous waste.
3. Container Labeling:
o Label the waste container clearly with the words "Hazardous Waste".

e The full chemical name, "3-lodo-1,5-naphthyridine," must be written on the label. Do not
use abbreviations or chemical formulas.

« Indicate the date when the waste was first added to the container.
4. Storage of Waste:
o Keep the waste container tightly sealed at all times, except when adding waste.

o Store the container in a designated and secure satellite accumulation area within the
laboratory.

e Ensure the storage area is well-ventilated.

5. Empty Container Disposal:
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e Thoroughly empty all contents from the original 3-lodo-1,5-naphthyridine container.
» Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

o Collect the rinsate as hazardous waste and add it to the designated halogenated waste
container.

« After triple rinsing, deface or remove the original label on the container before disposing of it
according to your institution's guidelines for clean lab glass or plastic.

6. Arranging for Disposal:

o Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) office to schedule a pickup.

o Follow all institutional procedures for waste manifest and pickup. Do not attempt to transport
the waste off-site yourself.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of 3-lodo-1,5-naphthyridine, protecting both themselves and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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